BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical structure and IUPAC name of cis-4-
(Boc-aminomethyl)cyclohexylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

cis-4-(Boc-
Compound Name: ) ]
aminomethyl)cyclohexylamine

Cat. No.: B061707

Technical Guide: cis-4-(Boc-
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For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-(Boc-aminomethyl)cyclohexylamine is a bifunctional organic compound commonly
utilized as a linker or building block in medicinal chemistry and drug discovery. Its structure
incorporates a cyclohexane scaffold, which provides conformational rigidity, along with a
primary amine and a Boc-protected aminomethyl group. The cis stereochemistry of the
substituents on the cyclohexane ring dictates a specific spatial arrangement, which can be
critical for molecular recognition and binding in targeted drug design. The presence of the tert-
butyloxycarbonyl (Boc) protecting group allows for selective deprotection and subsequent
functionalization of the aminomethyl group, making this compound a versatile tool in the
synthesis of more complex molecules, including PROTACs and other targeted protein
degraders.

Chemical Identity and Properties

The systematic IUPAC name for this compound is tert-butyl N-[(cis-4-
aminocyclohexyl)methyl]carbamate.[1] It is also commonly referred to as cis-4-(Boc-
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aminomethyl)cyclohexylamine.

Identifier Value

CAS Number 866548-92-7[1][2][3]
Molecular Formula C12H24N202[2][3]
Molecular Weight 228.33 g/mol [1][2]

Chemical Structure

The chemical structure of cis-4-(Boc-aminomethyl)cyclohexylamine features a cyclohexane
ring with an aminomethyl group (-CH2NH-Boc) and an amino group (-NH2) in a cis-1,4-
disubstituted pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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